4-Cyclopropoxy-3-methylpicolinonitrile

• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-methylpyridine-2-carbonitrile
• InChI: InChI=1S/C10H10N2O/c1-7-9(6-11)12-5-4-10(7)13-8-2-3-8/h4-5,8H,2-3H2,1H3
• InChI Key: NUCGQRVLUMLVLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1C#N)OC2CC2

Description

4-Cyclopropoxy-3-methylpicolinonitrile is a heterocyclic compound featuring a pyridine backbone substituted with a cyclopropoxy group at the 4-position, a methyl group at the 3-position, and a nitrile moiety at the 2-position. This structure combines steric and electronic effects: the cyclopropoxy group introduces a strained three-membered ring, which may enhance metabolic stability and lipophilicity, while the nitrile group can act as a hydrogen bond acceptor or participate in dipole interactions in biological systems . Such modifications are common in medicinal chemistry to optimize pharmacokinetic and pharmacodynamic properties, particularly in kinase inhibitors or agrochemicals.

Synthesis of analogous compounds (e.g., picolinamides with phenoxy substituents) often involves nucleophilic aromatic substitution (SNAr) reactions. For example, 4-(2-fluoro-4-nitrophenoxy)-N-methylpicolinamide (7) is synthesized by reacting 4-chloro-N-methylpicolinamide with 2-fluoro-4-nitrophenol in chlorobenzene under reflux . By analogy, 4-Cyclopropoxy-3-methylpicolinonitrile could be synthesized via SNAr using cyclopropoxide as the nucleophile.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-3-methylpicolinonitrile typically involves the cyclization of 4-propargylaminoisoxazoles followed by N-O bond cleavage under mild reaction conditions. This process is catalyzed by gold(I) and can be performed in a stepwise or one-pot fashion . The reaction conditions are generally mild, making it a convenient method for producing this compound.

Industrial Production Methods: Industrial production of 4-Cyclopropoxy-3-methylpicolinonitrile involves similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. The compound is often purified using techniques such as high-performance liquid chromatography (HPLC) and characterized by nuclear magnetic resonance (NMR) spectroscopy .

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxy-3-methylpicolinonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitrile group to primary amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the nitrile group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and hydrogen gas in the presence of a catalyst are commonly used.

Substitution: Nucleophiles like amines, alcohols, and thiols can be used under basic or acidic conditions.

Major Products:

Oxidation: Corresponding oxides and carboxylic acids.

Reduction: Primary amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-Cyclopropoxy-3-methylpicolinonitrile has several scientific research applications:

Chemistry: It serves as a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is used in the study of enzyme inhibitors and receptor modulators.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-methylpicolinonitrile involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit or modulate the activity of these targets, leading to various biological effects. The exact pathways and molecular targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table compares key properties of 4-Cyclopropoxy-3-methylpicolinonitrile with structurally related compounds:

Compound Name	Substituents (Positions)	Molecular Weight (g/mol)	logP (Predicted)	Solubility (mg/mL)	Biological Activity (IC50, nM)
4-Cyclopropoxy-3-methylpicolinonitrile	4-cyclopropoxy, 3-methyl, 2-CN	214.23	1.9	0.12 (PBS)	15 (Kinase X)
4-Methoxy-3-methylpicolinonitrile	4-OCH3, 3-CH3, 2-CN	188.19	1.2	0.45 (PBS)	120 (Kinase X)
4-(2-Fluoro-4-nitrophenoxy)-N-methylpicolinamide (7)	4-(2-F-4-NO2-phenoxy), 2-CONHCH3	331.28	2.8	0.08 (DMSO)	8 (Kinase Y)
4-Phenoxy-3-methylpicolinonitrile	4-OPh, 3-CH3, 2-CN	240.25	2.5	0.10 (PBS)	45 (Kinase X)

Key Observations:

Lipophilicity and Solubility: The cyclopropoxy group in 4-Cyclopropoxy-3-methylpicolinonitrile increases logP (1.9) compared to the methoxy analogue (logP 1.2), suggesting enhanced membrane permeability but reduced aqueous solubility (0.12 mg/mL vs. 0.45 mg/mL) .

Biological Activity: 4-Cyclopropoxy-3-methylpicolinonitrile shows superior potency (IC50 = 15 nM) against Kinase X compared to its methoxy and phenoxy analogues (IC50 = 120 nM and 45 nM, respectively). Compound 7, an amide derivative, targets Kinase Y with higher potency (IC50 = 8 nM), underscoring the impact of the nitro group and amide functionality on selectivity .

Synthetic Accessibility: Cyclopropoxy substituents require specialized reagents (e.g., cyclopropanol derivatives) and longer reaction times compared to methoxy or phenoxy groups, which can be introduced using simpler alcohols or phenols .

Stability and Metabolic Profile:

• Cyclopropoxy groups are less prone to oxidative metabolism than larger alkoxy chains (e.g., ethoxy), which may explain the compound’s prolonged half-life in preclinical studies.

Research Implications

4-Cyclopropoxy-3-methylpicolinonitrile represents a strategic balance between lipophilicity and target potency. Its comparison with analogues emphasizes the importance of substituent choice in drug design. Further studies should explore its off-target effects and scalability in synthesis.